Cas no 59-26-7 (Nikethamide)
Nikethamide is a central nervous system stimulant belonging to the class of respiratory analeptics. Chemically, it is classified as a pyridine derivative with the molecular formula C10H14N2O. The compound primarily acts on the respiratory center in the medulla oblongata, enhancing both the rate and depth of respiration. Its mechanism involves increasing the sensitivity of respiratory neurons to CO2, making it particularly useful in treating respiratory depression caused by barbiturates or other CNS depressants. Nikethamide exhibits rapid absorption and onset of action when administered parenterally. Its favorable safety profile and reversible action distinguish it from more potent stimulants. The compound's structural simplicity allows for efficient synthesis while maintaining pharmacological efficacy. In clinical settings, it serves as a valuable tool for temporary respiratory support without significant cardiovascular side effects at therapeutic doses.
Nikethamide structure
Product Name:Nikethamide
CAS No:59-26-7
MF:C10H14N2O
MW:178.230962276459
MDL:MFCD00006386
CID:81624
PubChem ID:24894117
Update Time:2025-07-02
Nikethamide Chemical and Physical Properties
Names and Identifiers
-
- ANACARDONE
- CORVOTONE
- DYNACORYL
- EUCORAN
- NICAMIDE
- NICKETHAMIDE
- NICOTINIC ACID DIETHYLAMIDE
- NIKETHAMIDE
- NIKETHAMIDUM
- N,N-DIETHYLNICOTINAMIDE
- PYRICARDYL
- PYRIDINE-3-CARBOXYLIC ACID DIETHYLAMIDE
- 3-Pyridinecarboxamide, N,N-diethyl-
- Anacordone
- Astrocar
- beta-Pyrimidum
- Camphozone
- Canfodiamina
- Carbamidal
- N,N-Diethyl-nicotinamide
- N,N-Diethylnicotinamide (Nikethamide)
- N,N-diethylpyridine-3-carboxamide
- Tocainide
- DENC
- Nikardin
- Niketamide
- Niketamine
- Niketharol
- Nikethyl
- Nikorin
- Niquetamide
- Percoral
- Pyridine-3-carboxydiethylamide
- Reformin
- Rehormin
- Salvacard
- Sancora
- Solyacord
- Stimulin
- Ventramine
- Nicethamide
- Corvin
- Nicetamide
- Nicorine
- Coramine
- Niamine
- Salvacorin
- Niketilamid
- Coraethamidum
- Coraetamidum
- Cardiamide
- Niquetamida
- Coraethamide
- Cardiamina
- Stellamine
- Procardine
- Dynamicarde
- Corethamide
- Cordiamine
- Nicordamin
- Cardiamine
- Leptamin
- Kord
- Nikethamide
-
- MDL： MFCD00006386
- Inchi： 1S/C10H14N2O/c1-3-12(4-2)10(13)9-6-5-7-11-8-9/h5-8H,3-4H2,1-2H3
- InChI Key： NCYVXEGFNDZQCU-UHFFFAOYSA-N
- SMILES： O=C(C1C=NC=CC=1)N(CC)CC
Computed Properties
- Exact Mass: 178.11100
- Monoisotopic Mass: 178.110613
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.3
- Topological Polar Surface Area: 33.2
Experimental Properties
- Color/Form: Colorless slightly viscous liquid. It is a crystalline solid at low temperature.
- Density: 1.06 g/mL at 25 °C(lit.)
- Melting Point: 23 °C (lit.)
- Boiling Point: 296-300 °C(lit.)
- Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C - Refractive Index: n20/D 1.524(lit.)
- Solubility: Soluble (130 g/l) (25 º C),
- PSA: 33.20000
- LogP: 1.56360
- Merck: 14,6543
- Solubility: It is miscible with water, ether, chloroform, acetone and ethanol.
Nikethamide Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H301-H315-H319-H335
- Warning Statement： P261-P301 + P310-P305 + P351 + P338
- Hazardous Material transportation number：UN 2811 6.1/PG 3
- WGK Germany：3
- Hazard Category Code： 25-36/37/38
- Safety Instruction： S26-S45
- RTECS：QS4375000
-
Hazardous Material Identification：
- Packing Group：III
- Hazard Level：6.1(b)
- HazardClass：6.1(b)
- PackingGroup：III
- Toxicity：LD50 i.p. in rats: 272 mg/kg (Goldenthal)
- Storage Condition：Pure form -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- Safety Term：6.1(b)
- Packing Group：III
- Risk Phrases：R23/24/25
Nikethamide Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Nikethamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | D98807-100g |
Nikethamide |
59-26-7 | ≥99% | 100g |
￥790.00元 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | D98807-25g |
Nikethamide |
59-26-7 | ≥99% | 25g |
￥260元 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | ED3029-100g |
Nikethamide |
59-26-7 | ≥99% | 100g |
￥560元 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | ED3029-25g |
Nikethamide |
59-26-7 | ≥99% | 25g |
￥195元 | 2023-09-15 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T136201-25g |
Nikethamide |
59-26-7 | 99% | 25g |
¥110.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T136201-500g |
Nikethamide |
59-26-7 | 99% | 500g |
¥1204.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T136201-100g |
Nikethamide |
59-26-7 | 99% | 100g |
¥302.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T136201-5g |
Nikethamide |
59-26-7 | 99% | 5g |
¥63.90 | 2023-08-31 | |
| MedChemExpress | HY-B1280-10mM*1mLinWater |
Nikethamide |
59-26-7 | 98.20% | 10mM*1mLinWater |
￥500 | 2023-07-26 | |
| MedChemExpress | HY-B1280-500mg |
Nikethamide |
59-26-7 | 99.87% | 500mg |
￥400 | 2025-04-16 |
Nikethamide Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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